N-[(3,5-Difluorophenyl)methyl]-6-(4-fluorophenyl)-8-oxo-6,7-dihydro-5H-imidazo[1,2-a]pyrazine-2-carboxamide

• IUPAC Name: N-[(3,5-difluorophenyl)methyl]-6-(4-fluorophenyl)-8-oxo-6,7-dihydro-5H-imidazo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C20H15F3N4O2/c21-13-3-1-12(2-4-13)16-9-27-10-17(25-18(27)20(29)26-16)19(28)24-8-11-5-14(22)7-15(23)6-11/h1-7,10,16H,8-9H2,(H,24,28)(H,26,29)
• InChI Key: KESWMOILXOPWOH-UHFFFAOYSA-N
• Canonical SMILES: C1C(NC(=O)C2=NC(=CN21)C(=O)NCC3=CC(=CC(=C3)F)F)C4=CC=C(C=C4)F
• Molecular Formula: C20H15F3N4O2
• Molecular Weight: 400.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including amide and imidazole groups. It also contains several fluorine atoms attached to the phenyl rings.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The presence of fluorine atoms could also influence the overall shape and properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of fluorine atoms could make the compound more electronegative.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could include investigating its potential use as a pharmaceutical compound, or exploring its reactivity in various chemical reactions.